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Compound of Interest

Compound Name: 2-Chloro-4-hydroxynicotinonitrile

CAS No.: 869802-74-4

Cat. No.: B3359643

Get Quote

Introduction
Welcome to the technical support guide for the purification of crude 2-Chloro-4-
hydroxynicotinonitrile. This molecule is a valuable building block in medicinal chemistry and

materials science. However, its purification presents unique challenges, primarily due to its

tautomeric nature and the presence of process-related impurities. This guide provides in-depth

troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve

high purity for your downstream applications.

The primary challenge in handling 2-Chloro-4-hydroxynicotinonitrile is its existence as an

equilibrium mixture of two tautomers: the 4-hydroxypyridine form and the 4-pyridone form. This

equilibrium is sensitive to solvent, pH, and temperature, which can complicate purification and

analysis, often leading to issues like broad peaks in chromatography or difficulty in

crystallization[1].

Tautomeric Equilibrium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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